(3-Methoxypyridazin-4-yl)methanol
Overview
Description
“(3-Methoxypyridazin-4-yl)methanol” is a chemical compound with the CAS Number: 1591827-03-0 and a molecular weight of 140.14 . It is a pale-yellow to yellow-brown solid at room temperature .
Molecular Structure Analysis
The molecular formula of “(3-Methoxypyridazin-4-yl)methanol” is C6H8N2O2 . The InChI code is 1S/C6H8N2O2/c1-10-6-5(4-9)2-3-7-8-6/h2-3,9H,4H2,1H3 .
Physical And Chemical Properties Analysis
“(3-Methoxypyridazin-4-yl)methanol” is a pale-yellow to yellow-brown solid at room temperature .
Scientific Research Applications
Spectroscopic Properties and Molecular Structure
- A study focused on the spectroscopic properties of a similar compound, 3-chloro-6-methoxypyridazine, using FT-Raman and FT-Infrared spectra. The research included DFT/B3LYP calculations to understand the molecular geometry and vibrational frequencies. This study highlights the importance of such compounds in spectroscopic analysis and structural elucidation (Chamundeeswari, Samuel, & Sundaraganesan, 2013).
Crystallographic Analysis
- Another research performed crystallographic and DFT calculations on 5-(4-Chlorophenyl)-1-(6-methoxypyridazin-3-yl)-1H-pyrazole-3-carboxylic acid, a compound structurally related to (3-Methoxypyridazin-4-yl)methanol. It demonstrates the application of such compounds in crystallography and theoretical chemistry (Alaşalvar et al., 2014).
Novel Compound Synthesis
- Research on the synthesis of new classes of compounds, such as 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, indicates the role of similar compounds in developing new synthetic pathways in organic chemistry (Sañudo, Marcaccini, Basurto, & Torroba, 2006).
Click Chemistry
- A study on the synthesis of a triazole-based ligand, similar in structure to (3-Methoxypyridazin-4-yl)methanol, highlights its application in accelerating copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is significant in click chemistry (Tale, Gopula, & Toradmal, 2015).
Methanolysis of Esters
- A paper describes the use of 2-acyl-4-aminopyridines in catalyzing the methanolysis of alpha-hydroxy esters, indicating a potential application of related compounds in synthetic organic reactions (Sammakia & Hurley, 2000).
Green Synthesis
- Research into the synthesis of (3,4-dihydro-2H-benzo[b][1,4]oxazin-2-yl)methanol derivatives in water reflects the application of similar compounds in environmentally friendly chemical syntheses (Singh et al., 2015).
Huisgen Cycloadditions
- A study on a tris(1-benzyl-1H-1,2,3-triazol-4-yl)methanol ligand, structurally related to (3-Methoxypyridazin-4-yl)methanol, illustrates its role in catalyzing Huisgen 1,3-dipolar cycloadditions, an important reaction in organic synthesis (Ozcubukcu et al., 2009).
Safety and Hazards
properties
IUPAC Name |
(3-methoxypyridazin-4-yl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-10-6-5(4-9)2-3-7-8-6/h2-3,9H,4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRACUIRKNOXQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CN=N1)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Methoxypyridazin-4-yl)methanol | |
CAS RN |
1591827-03-0 |
Source
|
| Record name | (3-METHOXYPYRIDAZIN-4-YL)METHANOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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